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Compound of Interest

Compound Name: Ritonavir-13C,d3

Cat. No.: B12417070 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical aspect of laboratory operations. This

guide provides detailed, step-by-step procedures for the proper disposal of Ritonavir-13C,d3,

a stable isotope-labeled compound. Adherence to these guidelines will help maintain a safe

laboratory environment and ensure compliance with regulatory standards.

Understanding Ritonavir-13C,d3 and its Disposal
Classification
Ritonavir-13C,d3 is a form of Ritonavir that has been labeled with stable, non-radioactive

isotopes of carbon (¹³C) and deuterium (d, or ²H). A crucial point for its disposal is that stable

isotopes do not decay and are not radioactive.[1] Consequently, the disposal procedures for

Ritonavir-13C,d3 are the same as those for the unlabeled ("cold") compound.[1][2] The

primary considerations for disposal are the chemical hazards associated with Ritonavir itself.

Ritonavir is classified as harmful if swallowed, in contact with skin, or if inhaled.[3][4][5] It is also

suspected of causing cancer and of damaging fertility or the unborn child.[4][5] Therefore, it

must be treated as a hazardous chemical waste. Chemical waste generators are responsible

for consulting local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[6]
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The following table summarizes key quantitative and qualitative information for the safe

handling and disposal of Ritonavir-13C,d3.

Parameter Value/Information Source

Chemical Formula
C₃₇H₄₈N₆O₅S₂ (for unlabeled

Ritonavir)
[7]

Molecular Weight
720.95 g/mol (for unlabeled

Ritonavir)
[6]

Hazard Classifications

Acute toxicity (Oral, Dermal,

Inhalation) - Category 4;

Serious Eye Irritation -

Category 2A; Carcinogenicity -

Category 2; Reproductive

Toxicity - Category 2

[4][5]

Personal Protective Equipment

(PPE)

Protective gloves, protective

clothing, eye protection (safety

glasses with side shields or

goggles), face protection. Use

a NIOSH/MSHA or European

Standard EN 136 approved

respirator if exposure limits are

exceeded.

[3][4]

Waste Classification

Hazardous Chemical Waste

(consult local, regional, and

national regulations)

[6]

Disposal Method

Incineration or other approved

methods by a licensed

professional waste disposal

service. Do not empty into

drains.

[6]
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This protocol outlines the essential steps for the safe disposal of Ritonavir-13C,d3 from a

laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling Ritonavir-13C,d3 waste, ensure you are wearing the appropriate PPE,

including a lab coat, chemical-resistant gloves (nitrile or similar), and safety glasses with side

shields or goggles.[3][7]

Conduct all waste handling and consolidation activities within a certified chemical fume hood

to avoid inhalation of any dust or aerosols.[3]

2. Waste Segregation:

Solid Waste:

Place contaminated solid waste such as unused Ritonavir-13C,d3 powder, contaminated

personal protective equipment (gloves, disposable lab coats), and weighing papers into a

dedicated, properly labeled hazardous waste container.

This container should be a rigid, puncture-resistant container with a secure lid.[8]

Liquid Waste:

If Ritonavir-13C,d3 has been dissolved in a solvent, collect the liquid waste in a separate,

compatible, and clearly labeled hazardous liquid waste container.

Do not mix with other incompatible waste streams.

Sharps Waste:

Any contaminated sharps, such as needles or pipette tips, must be disposed of in a

designated sharps container that is puncture-resistant and leak-proof.[8]

3. Waste Container Labeling:

All waste containers must be clearly and accurately labeled.[2] The label should include:
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The words "Hazardous Waste"

The full chemical name: "Ritonavir-13C,d3" (and any solvents present in liquid waste)

The specific hazards associated with the waste (e.g., "Toxic," "Carcinogen")

The date the waste was first added to the container

The name and contact information of the generating laboratory or principal investigator.

4. Waste Storage:

Store sealed waste containers in a designated, secure secondary containment area within

the laboratory.

This area should be away from general laboratory traffic and incompatible materials.

Keep waste containers closed except when adding waste.[8]

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[9]

Do not attempt to dispose of Ritonavir-13C,d3 waste down the drain or in the regular trash.

[6]

Follow all institutional procedures for waste pickup, including any specific manifest or

documentation requirements.

Experimental Workflow: Preparing Chemical Waste
for Disposal
The following outlines a standard laboratory workflow for the preparation of chemical waste,

such as Ritonavir-13C,d3, for disposal.
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Caption: Workflow for preparing Ritonavir-13C,d3 waste for disposal.
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Logical Decision-Making for Ritonavir-13C,d3
Disposal
The following diagram illustrates the key decision points in determining the proper disposal

pathway for Ritonavir-13C,d3.

Start: Have
Ritonavir-13C,d3 Waste
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Is the compound
chemically hazardous?

No (Stable Isotope)

Follow Radioactive
Waste Protocol

Yes

Consult Safety
Data Sheet (SDS)

Unsure

Dispose as Non-Hazardous
Chemical Waste

No

Dispose as Hazardous
Chemical Waste

Yes

End of Process
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Caption: Decision tree for Ritonavir-13C,d3 waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

